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Compound of Interest

Compound Name:
(Chloromethyl)dimethylphenylsilan

e

Cat. No.: B155712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of (chloromethyl)dimethylphenylsilane, a

versatile reagent in organic chemistry. Its applications range from being a precursor to the

corresponding Grignard reagent to its use in heteroatom and carbon alkylation.[1] This

document provides a comprehensive overview of the reaction mechanism, a detailed

experimental protocol, and quantitative data to support researchers in the successful synthesis

of this compound.

Reaction Overview
The synthesis of (chloromethyl)dimethylphenylsilane is achieved through the reaction of a

phenylmagnesium bromide Grignard reagent with (chloromethyl)dimethylchlorosilane. The

nucleophilic phenyl group from the Grignard reagent displaces one of the chlorine atoms on the

silicon, forming the desired product. The reaction is typically performed in an ethereal solvent

and requires anhydrous conditions due to the high reactivity of the Grignard reagent with water.

Experimental Protocol
This section provides a detailed methodology for the synthesis of

(chloromethyl)dimethylphenylsilane, adapted from a well-established procedure.[2]
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Materials and Equipment:

Three-necked round-bottom flask

Pressure-equalizing dropping funnel

Septum

Argon or nitrogen inlet

Internal temperature probe

Magnetic stirrer and stir bar

Ice/water bath

Separatory funnel

Rotary evaporator

Distillation apparatus (Vigreux column, distillation head, receiver)

Reagents:
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Reagent
Molar Mass (
g/mol )

Amount Moles Equivalents

(Chloromethyl)di

methylchlorosilan

e

143.09 33.8 mL 250 mmol 1.0

Phenylmagnesiu

m bromide (1.0

M in THF)

~181.31 300 mL 300 mmol 1.2

1,4-Dioxane 88.11 250 mL - -

Saturated

aqueous

ammonium

chloride

- 150 mL - -

Ethyl acetate 88.11 As needed - -

Brine - 50 mL - -

Anhydrous

sodium sulfate
142.04 25 g - -

Procedure:

Reaction Setup: A 1-L three-necked round-bottom flask is flame-dried and equipped with a

500-mL pressure-equalizing dropping funnel fitted with a septum, an argon inlet, an internal

temperature probe, and a magnetic stir bar. The apparatus is purged with argon.

Addition of Reagents: 1,4-Dioxane (240 mL) is added to the flask at room temperature.

(Chloromethyl)dimethylchlorosilane (33.8 mL, 250 mmol) is then added via the dropping

funnel. The dropping funnel is rinsed with an additional 10 mL of 1,4-dioxane.[2]

Grignard Addition: The mixture is cooled in an ice/water bath. Phenylmagnesium bromide

(1.0 M in THF, 300 mL, 300 mmol) is transferred to the dropping funnel via a cannula and

added dropwise to the reaction mixture over 30 minutes while maintaining the temperature

with the ice bath. The formation of white salts will be observed.[2]
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Reaction Completion: After the addition is complete, the mixture is allowed to warm to room

temperature and stirred for an additional 2 hours.[2]

Workup: The reaction mixture is poured into a rapidly stirred, ice-cold saturated aqueous

ammonium chloride solution (150 mL). The mixture is transferred to a 1-L separatory funnel.

The flasks are rinsed with ethyl acetate (2 x 25 mL), and the rinsings are added to the

separatory funnel. The organic layer is separated, and the aqueous layer is extracted with

ethyl acetate (3 x 50 mL).[2]

Purification: The combined organic layers are washed with brine (50 mL), dried over

anhydrous sodium sulfate (25 g), filtered, and concentrated using a rotary evaporator.[2]

Distillation: The crude product is transferred to a 100-mL round-bottom flask and distilled

under vacuum. The product is collected at 106-107 °C/15 mmHg.[3]

Quantitative Data
Parameter Value Reference

Yield 80-81% [2]

Boiling Point 106-107 °C at 15 mmHg [3]

Density 1.024 g/mL at 25 °C [3]

Refractive Index n20/D 1.520 [3]

Purity (by GC) 98% [3]
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Reaction Pathway for the Synthesis of (Chloromethyl)dimethylphenylsilane

Phenylmagnesium Bromide
(C₆H₅MgBr)

(Chloromethyl)dimethylphenylsilane
(C₆H₅Si(CH₃)₂CH₂Cl)

+

(Chloromethyl)dimethylchlorosilane
(ClCH₂Si(CH₃)₂Cl)

Magnesium Salts
(MgBrCl)

Click to download full resolution via product page

Caption: Synthesis of (Chloromethyl)dimethylphenylsilane from Phenylmagnesium Bromide.

Experimental Workflow
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Experimental Workflow

1. Reaction Setup
(Flame-dried flask, Argon)

2. Reagent Addition
((Chloromethyl)dimethylchlorosilane

in Dioxane)

3. Grignard Addition
(Phenylmagnesium bromide

in THF, 0°C)

4. Reaction
(Warm to RT, 2h)

5. Aqueous Workup
(Sat. NH₄Cl, EtOAc extraction)

6. Drying & Concentration
(Brine wash, Na₂SO₄, Rotary Evaporation)

7. Purification
(Vacuum Distillation)

Final Product
((Chloromethyl)dimethylphenylsilane)

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the synthesis.
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Safety Information
(Chloromethyl)dimethylphenylsilane is a combustible liquid and can cause skin, eye, and

respiratory irritation. Appropriate personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn. All manipulations should be carried out in a well-

ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of (Chloromethyl)dimethylphenylsilane from
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Available at: [https://www.benchchem.com/product/b155712#synthesis-of-chloromethyl-
dimethylphenylsilane-from-phenylmagnesium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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